Fluorescent annulated imidazo[4,5-c]isoquinolines via a GBB-3CR/imidoylation sequence – DNA-interactions in pUC-19 gel electrophoresis mobility shift assay†
Organic & Biomolecular Chemistry Pub Date: 2022-04-07 DOI: 10.1039/D2OB00372D
Abstract
Herein we report the development of a sequential synthesis route towards annulated imidazo[4,5-c]isoquinolines comprising a GBB-3CR, followed by an intramolecular imidoylative cyclisation. X-Ray crystallography revealed a flat 3D structure of the obtained polyheterocycles. Thus, we evaluated their interactions with double-stranded DNA by establishing a pUC-19 plasmid-based gel electrophoresis mobility shift assay, revealing a stabilising effect on ds-DNA against strand-break inducing conditions.
![Graphical abstract: Fluorescent annulated imidazo[4,5-c]isoquinolines via a GBB-3CR/imidoylation sequence – DNA-interactions in pUC-19 gel electrophoresis mobility shift assay](http://scimg.chem960.com/usr/1/D2OB00372D.jpg)
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Journal Name:Organic & Biomolecular Chemistry
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CAS no.: 1260614-73-0